3,4-Dihexyloxybenzaldehyde

• CAS RN: 64000-53-9
• Molecular Formula: C19H30O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3,4-dihexoxybenzaldehyde
• InChI: InChI=1S/C19H30O3/c1-3-5-7-9-13-21-18-12-11-17(16-20)15-19(18)22-14-10-8-6-4-2/h11-12,15-16H,3-10,13-14H2,1-2H3
• InChI Key: FGIGDNKLOWBLKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C=O)OCCCCCC

Description

3,4-Dihexyloxybenzaldehyde is a useful research compound. Its molecular formula is C19H30O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-Dihexyloxybenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-Dihexyloxybenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

3,4-Dihydroxy-benzaldehyde (2.1 g, 0.015 mol), K2CO3 (4.0 g, 0.03 mol) and 1-iodohexane (6.4 g, 0.03 mol) were stirred in 100 ml of 1-butanol under reflux for 24 h. After cooling, the 1-butanol was removed by rotary evaporation. The residue was dissolved in 200 ml of ether, washed with water (dist.) and brine. The solution was dried over Na2SO4 and the solvent was removed to yield 3.7 g 3,4-Bis-hexyloxy-benzaldehyde (85%) as a dark solid. 1H NMR (400 MHz, CDCl3): δ 9.83 (s, 1H), 7.41 (m, 2H), 6.95 (d, 1H, J=8.5 Hz), 4.07 (m, 4H), 1.85 (m, 4H), 1.48 (m, 4H), 1.35 (m, 8H), 0.91 (m, 6H).

Synthesis routes and methods II

Procedure details

1,2-Dihexyloxybenzene (11.14 g; 40 mmol) and N-methylformanilide (5.41 g; 40 mmol) are cooled to 0° C., and phosphorus oxychloride (6.13 g; 40 mmol) is added. Heating is then carried out for 1 hour at 25° C., followed by stirring for 4 hours at 60° C. The reaction mixture is poured onto ice and then adjusted to pH 6. Extraction is carried out with tert-butyl methyl ether (2×200 ml), and washing is carried out with NaHCO3 (2×100 ml). The organic phase is dried over Na2SO4, filtered and concentrated to dryness by evaporation.